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Experimental Data for 2,6-Dimethylquinoline

The table below summarizes the key thermodynamic properties measured for 2,6-Dimethylquinoline in a

comprehensive study published in the Journal of Chemical Thermodynamics [1] [2] [3].

Number of Data

State Temperature Range (K) . Experimental Method
Points
Crystal Multiple series between (5 80+ points in Adiabatic calorimetry [3]
and 320) K total

Liguid  Above melting point (= 320 31 points in total  Adiabatic calorimetry & Differential
K) Scanning Calorimetry (DSC) [3]

The study provides highly precise data, including molar heat capacity at saturation pressure, molar entropy,
and molar enthalpy function [3]. The standard molar enthalpy of formation in the crystalline state was

determined to be 36.2 + 0.9 kJ-mol—1 [1].

Detailed Experimental Methodology

The research employed several rigorous techniques to ensure data accuracy [1] [3]:
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¢ Adiabatic Heat-Capacity Calorimetry: This primary method was used for measuring heat capacity
in both solid and liquid phases. It involves isolating the sample in a vacuum to prevent heat loss,
allowing for highly precise measurements of the energy required to raise the sample's temperature.

¢ Differential Scanning Calorimetry (DSC): This method complemented the calorimetry data,
particularly for measuring the critical temperature and confirming phase transitions.

e Combustion Calorimetry: This technique was used to determine the standard molar enthalpy of
formation. The sample is combusted in oxygen within a sealed "oxygen bomb," and the precise heat
of reaction is measured.

e Sample Purity: The sample of 2,6-Dimethylquinoline was synthesized and purified to a mole
fraction purity of 0.99944. Purity was confirmed through fractional melting and ebulliometric vapor-
pressure studies [1].

The experimental workflow for determining heat capacity and related properties is summarized in the

diagram below:

Sample Preparation
& Purification
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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